Cas no 383-10-8 (1-methyl-4-(trifluoromethylsulfonyl)benzene)

• Product Name: 1-methyl-4-(trifluoromethylsulfonyl)benzene
• CAS No: 383-10-8
• MF: C₈H₇F₃O₂S
• MW: 224.200191736221
• MDL: MFCD00523749
• CID: 856292
• PubChem ID: 882246
• Update Time: 2025-09-22

1-methyl-4-(trifluoromethylsulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-((trifluoromethyl)sulfonyl)benzene
• 1-Methyl-4-(trifluoromethylsulfonyl)benzene
• 1-Methyl-4-[(trifluoromethyl)sulfonyl]benzene
• A873879
• 383-10-8
• DTXSID20358232
• AKOS001033262
• 1-methyl-4-(trifluoromethylsulfonyl)-benzene
• Enamine_000278
• MFCD00523749
• SCHEMBL1098295
• 4-Triflyltoluene
• 4-(Trifluoromethylsulfonyl)toluene
• HMS1394M14
• CS-0212195
• BS-25125
• DB-354542
• G74638
• 1-methyl-4-(trifluoromethylsulfonyl)benzene

• MDL： MFCD00523749
• Inchi： 1S/C8H7F3O2S/c1-6-2-4-7(5-3-6)14(12,13)8(9,10)11/h2-5H,1H3
• InChI Key： OYROYVXGFZPCGD-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 224.01200
• Monoisotopic Mass: 224.01188512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.36930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds